LK-66 M

Specification

• Molecular Weight: 401.57 Da.

Introduction

Chemical Identity and Structure

Basic Identification

LK-66 is a thiophene-containing heterocyclic compound with quaternary ammonium properties. The compound is characterized by the following identifiers:

Parameter	Value
Chemical Name	3-(dithiophen-2-ylmethylidene)-1,1-dimethylpiperidin-1-ium
CAS Registry Number	36944-86-2
Molecular Formula	C16H20INS2
Molecular Weight	417.37 g/mol

The chemical structure features a dimethylpiperidinium cation with a dithiophene-2-methylidene substituent at position 3, creating a complex conjugated system.

Structural Components

The molecular architecture of LK-66 contains several key functional groups that contribute to its chemical behavior:

• A piperidinium ring system with quaternary nitrogen

• Two thiophene rings connected through a methylidene bridge

• Dimethyl substitution on the quaternary nitrogen

• Iodide as the counter-ion

This structural arrangement suggests potential applications in organic electronics or materials science due to the extended π-conjugation system provided by the thiophene units.

Comparative Analysis with Related Compounds

Structural Similarities to LK-99

LK-99 has been specifically studied for:

• Potential room-temperature superconductivity claims

• Crystal structure modifications through copper doping of lead apatite

• Electronic band structure properties at the Fermi level

Unlike LK-66 which is an organic compound, LK-99 has the general formula Pb9CuP6O25 and has been investigated using techniques such as powder X-ray diffraction (PXRD) and SQUID magnetometry.

Research Status and Applications

Current Research Gaps

The scientific literature presents significant knowledge gaps regarding LK-66:

• Limited documentation of its physical properties

• Absence of comprehensive spectroscopic characterization

• Sparse information on potential applications

• No specific references to a variant labeled as "LK-66 M"

Analytical Methods for Characterization

Spectroscopic Techniques

For comprehensive characterization of LK-66, the following analytical methods would be appropriate:

• Nuclear Magnetic Resonance (NMR) Spectroscopy - for structural confirmation

• Infrared and Raman Spectroscopy - for functional group identification

• UV-Visible Spectroscopy - to characterize the conjugated system

• Mass Spectrometry - for molecular weight confirmation and fragmentation pattern analysis